Cas no 2227912-25-4 (rac-(1R,3R)-2,2-dimethyl-3-(1,3-thiazol-4-yl)cyclopropylmethanamine)

• Product Name: rac-(1R,3R)-2,2-dimethyl-3-(1,3-thiazol-4-yl)cyclopropylmethanamine
• CAS No: 2227912-25-4
• MF: C₉H₁₄N₂S
• MW: 182.285860538483
• CID: 5853086
• PubChem ID: 165851197
• Update Time: 2025-08-05

rac-(1R,3R)-2,2-dimethyl-3-(1,3-thiazol-4-yl)cyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• rac-(1R,3R)-2,2-dimethyl-3-(1,3-thiazol-4-yl)cyclopropylmethanamine
• EN300-1779972
• 2227912-25-4
• rac-[(1R,3R)-2,2-dimethyl-3-(1,3-thiazol-4-yl)cyclopropyl]methanamine

• Inchi： 1S/C9H14N2S/c1-9(2)6(3-10)8(9)7-4-12-5-11-7/h4-6,8H,3,10H2,1-2H3/t6-,8+/m0/s1
• InChI Key： WZIBNNSIAJELGE-POYBYMJQSA-N
• SMILES： S1C=NC(=C1)[C@H]1[C@H](CN)C1(C)C

Computed Properties

• Exact Mass: 182.08776963g/mol
• Monoisotopic Mass: 182.08776963g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 67.2Ų

Additional information on rac-(1R,3R)-2,2-dimethyl-3-(1,3-thiazol-4-yl)cyclopropylmethanamine

rac-(1R,3R)-2,2-dimethyl-3-(1,3-thiazol-4-yl)cyclopropylmethanamine: A Comprehensive Overview

The compound rac-(1R,3R)-2,2-dimethyl-3-(1,3-thiazol-4-yl)cyclopropylmethanamine (CAS No. 222791-25-4) is a structurally unique organic compound with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its cyclopropane ring system, which is substituted with a thiazole moiety and two methyl groups. The stereochemistry of the compound is defined by the (1R,3R) configuration, which plays a crucial role in its chemical reactivity and biological activity.

The synthesis of rac-(1R,3R)-2,2-dimethyl-3-(1,3-thiazol-4-yl)cyclopropylmethanamine involves a multi-step process that typically includes the formation of the cyclopropane ring and subsequent functionalization with the thiazole group. Recent advancements in asymmetric synthesis have enabled the precise control of stereochemistry during the synthesis of this compound. The use of chiral catalysts and enantioselective reactions has significantly improved the yield and enantiomeric purity of this compound.

The structural features of this compound make it an attractive candidate for various applications in drug discovery. The presence of the cyclopropane ring provides rigidity to the molecule, which can enhance its binding affinity to target proteins. The thiazole group is known for its ability to participate in hydrogen bonding and π-interactions, further contributing to the molecule's bioactivity. Recent studies have demonstrated that this compound exhibits potent activity against several therapeutic targets, including kinase enzymes and G-protein coupled receptors (GPCRs).

In terms of pharmacokinetics, rac-(1R,3R)-2,2-dimethyl-3-(1,3-thiazol-4-yl)cyclopropylmethanamine has shown favorable properties such as good oral bioavailability and moderate clearance rates. These characteristics make it a promising lead compound for further optimization in preclinical studies. Additionally, recent research has focused on improving the solubility and permeability of this compound through various chemical modifications.

The safety profile of this compound has also been evaluated in preclinical models. Studies have shown that it exhibits low toxicity at therapeutic doses and does not induce significant adverse effects on major organ systems. These findings suggest that rac-(1R,3R)-2,2-dimethyl-3-(1,3-thiazol-4-yl)cyclopropylmethanamine has a favorable safety margin for potential clinical use.

In conclusion, rac-(1R,3R)-2,2-dimethyl-3-(1,3-thiazol-4-yl)cyclopropylmethanamine (CAS No. 222791-25-4) is a structurally unique compound with significant potential in drug discovery and development. Its favorable pharmacokinetic properties and promising bioactivity make it an attractive candidate for further research. As new insights into its mechanism of action and therapeutic potential continue to emerge from ongoing studies, this compound is expected to play a pivotal role in advancing novel therapeutics.